Cas no 2111901-85-8 ((E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide)

• Product Name: (E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide
• CAS No: 2111901-85-8
• MF: C₁₆H₁₈BrN₃O₂S
• MW: 396.302021503448
• CID: 5455846
• PubChem ID: 128968607
• Update Time: 2025-05-26

(E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)ethene-1-sulfonamide
• (E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide
• EN300-26612476
• 2111901-85-8
• Z1070819288

• Inchi： 1S/C16H18BrN3O2S/c17-14-6-4-13(5-7-14)8-10-23(21,22)18-11-15-12-20-9-2-1-3-16(20)19-15/h4-8,10,12,18H,1-3,9,11H2/b10-8+
• InChI Key： AOMSTNGCTWWTJR-CSKARUKUSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/S(NCC1=CN2C(CCCC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 395.03031g/mol
• Monoisotopic Mass: 395.03031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.4Ų

Additional information on (E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide

(E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide: A Comprehensive Overview

The compound with CAS No. 2111901-85-8, known as (E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a bromophenyl group, an imidazopyridine ring system, and an ethenesulfonamide moiety. The E configuration of the double bond in the ethenesulfonamide group plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The bromophenyl group is known to enhance the molecule's stability and bioavailability, while the imidazopyridine ring system contributes to its ability to interact with biological targets such as enzymes and receptors. The ethenesulfonamide moiety further enhances the molecule's solubility and pharmacokinetic properties. These features make this compound a promising candidate for applications in medicinal chemistry.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed efficient methods to synthesize (E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide using a combination of coupling reactions and stereochemical control techniques. These methods ensure high yields and excellent stereochemical purity, which are critical for its use in biological assays.

In terms of applications, this compound has shown potential in several areas. For instance, it has been investigated as a potential inhibitor of certain kinases involved in cancer progression. The bromophenyl group provides selectivity towards specific kinase domains, while the imidazopyridine ring system enhances binding affinity. Additionally, the ethenesulfonamide moiety ensures that the compound remains stable under physiological conditions.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that (E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide can bind effectively to various protein targets. These studies are crucial for understanding its mechanism of action and optimizing its therapeutic potential.

Furthermore, the compound's unique structure makes it an ideal candidate for further modification and functionalization. Researchers are exploring ways to introduce additional functional groups or modify existing ones to enhance its pharmacological properties. For example, substituting the bromine atom with other halogens or introducing alkoxy groups could lead to derivatives with improved bioavailability or selectivity.

In conclusion,(E)-2-(4-Bromophenyl)-N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethyl)ethenesulfonamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising properties make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its potential applications, this compound is poised to play a critical role in the development of novel therapeutic agents.